Cas no 453548-65-7 (1-Imidazo[1,2-b]pyridazin-3-ylethanone)

• Product Name: 1-Imidazo[1,2-b]pyridazin-3-ylethanone
• CAS No: 453548-65-7
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 68148
• PubChem ID: 45086196
• Update Time: 2025-11-02

1-Imidazo[1,2-b]pyridazin-3-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(Imidazo[1,2-b]pyridazin-3-yl)ethanone
• 1-IMIDAZO[1,2-B]PYRIDAZIN-3-YLETHANONE
• Ethanone,1-imidazo[1,2-b]pyridazin-3-yl-
• Ethanone, 1-imidazo[1,2-b]pyridazin-3-yl- (9CI)
• Ethanone, 1-imidazo[1,2-b]pyridazin-3-yl-
• 1-(Imidazo[1,2-b]pyridazin-3-yl)ethan-1-one
• 1-{imidazo[1,2-b]pyridazin-3-yl}ethan-1-one
• 6249AB
• 548E657
• SCHEMBL1691581
• CVVDMUYJTWFLAW-UHFFFAOYSA-N
• FT-0760458
• AKOS006307455
• SY354357
• DTXSID90665889
• MFCD11112121
• 453548-65-7
• 1-Imidazo[1,2-b]pyridazin-3-ylethanone

• MDL： MFCD11112121
• Inchi： 1S/C8H7N3O/c1-6(12)7-5-9-8-3-2-4-10-11(7)8/h2-5H,1H3
• InChI Key： CVVDMUYJTWFLAW-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C2C=CC=NN12

Computed Properties

• Exact Mass: 161.059
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.3

Experimental Properties

• Refractive Index: 1.668
• PSA: 47.26000
• LogP: 0.93190

Additional information on 1-Imidazo[1,2-b]pyridazin-3-ylethanone

1-Imidazo[1,2-b]pyridazin-3-ylethanone (CAS No. 453548-65-7): A Versatile Heterocyclic Compound in Modern Research

1-Imidazo[1,2-b]pyridazin-3-ylethanone (CAS No. 453548-65-7) is a fascinating heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This imidazo[1,2-b]pyridazine derivative features a unique fused ring system combining imidazole and pyridazine moieties, making it particularly valuable for drug discovery and organic synthesis applications.

The compound's molecular structure contains both nitrogen-rich heterocycles and an acetyl functional group, which contributes to its diverse reactivity profile. Researchers are particularly interested in 1-Imidazo[1,2-b]pyridazin-3-ylethanone derivatives due to their potential as kinase inhibitors and their role in developing new therapeutic agents. Recent studies have explored its applications in targeting various disease pathways, aligning with current trends in precision medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, CAS 453548-65-7 serves as an important building block for creating more complex molecular architectures. Its imidazo[1,2-b]pyridazine core offers multiple sites for functionalization, allowing medicinal chemists to develop structure-activity relationships (SAR) for various biological targets. This characteristic makes it particularly valuable in fragment-based drug design approaches that are gaining popularity in modern drug discovery programs.

The physicochemical properties of 1-Imidazo[1,2-b]pyridazin-3-ylethanone contribute to its utility in pharmaceutical development. With moderate lipophilicity and the presence of hydrogen bond acceptors, this compound demonstrates favorable characteristics for drug-like molecules. These properties are especially relevant given the current industry focus on improving drug bioavailability and overcoming formulation challenges in new chemical entities.

Recent publications have highlighted the potential of imidazo[1,2-b]pyridazine-based compounds in addressing unmet medical needs, particularly in oncology and inflammatory diseases. The scientific community's growing interest in this chemical scaffold is reflected in the increasing number of patent applications and research papers focusing on its derivatives. This trend aligns with broader pharmaceutical industry movements toward exploring novel heterocyclic systems for next-generation therapeutics.

In materials science, 1-Imidazo[1,2-b]pyridazin-3-ylethanone has shown promise as a precursor for organic electronic materials. Its conjugated system and ability to form stable complexes with various metals make it interesting for developing organic semiconductors and light-emitting materials. These applications are particularly relevant given the current global push toward sustainable electronics and energy-efficient display technologies.

The synthesis and characterization of CAS 453548-65-7 continue to be active areas of research, with recent methodological improvements focusing on greener synthetic routes and atom-economical processes. These developments respond to the chemical industry's increasing emphasis on sustainable practices and reduced environmental impact, addressing common search queries about "green chemistry approaches to heterocyclic synthesis."

Analytical chemists have developed various methods for quantifying 1-Imidazo[1,2-b]pyridazin-3-ylethanone in complex matrices, utilizing advanced techniques like LC-MS and NMR spectroscopy. These analytical protocols are crucial for quality control in pharmaceutical manufacturing and for studying the compound's metabolic fate in biological systems—topics that frequently appear in scientific literature searches.

From a commercial perspective, the demand for high-quality imidazo[1,2-b]pyridazine derivatives has been steadily increasing, driven by pharmaceutical research needs. Suppliers specializing in rare heterocyclic compounds often list CAS 453548-65-7 as a research chemical, with purity specifications typically exceeding 95% for most applications. This market trend reflects the broader growth in custom synthesis services for drug discovery programs.

Looking forward, 1-Imidazo[1,2-b]pyridazin-3-ylethanone is poised to remain an important compound in medicinal chemistry research. Its structural features and demonstrated biological activities position it as a valuable scaffold for addressing current challenges in drug development, particularly in the areas of drug resistance and selective targeting. These aspects make it highly relevant to contemporary discussions about innovative approaches to therapeutic development.

Researchers working with imidazo[1,2-b]pyridazine compounds should be aware of proper handling procedures and characterization techniques, although the compound itself is not classified as hazardous under standard laboratory conditions. Proper storage typically involves protection from moisture and extreme temperatures to maintain stability—information frequently sought by laboratory professionals working with specialty chemicals.

The scientific literature contains numerous examples of successful applications of 1-Imidazo[1,2-b]pyridazin-3-ylethanone in various research contexts, from medicinal chemistry to materials science. Its versatility and the growing understanding of its chemical behavior ensure that this compound will continue to be a subject of investigation in multiple scientific disciplines, answering the increasing number of search queries about "applications of imidazopyridazine derivatives."